Cas no 1782706-91-5 (1-(4-ethylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1782706-91-5
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6048698
• PubChem ID: 84141099
• Update Time: 2025-10-30

1-(4-ethylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid
• EN300-1838422
• 1782706-91-5

• Inchi： 1S/C15H20O2/c1-2-12-6-8-13(9-7-12)15(14(16)17)10-4-3-5-11-15/h6-9H,2-5,10-11H2,1H3,(H,16,17)
• InChI Key： ZDCSCIUSAMBLIG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(CC)=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid

1-(4-Ethylphenyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1782706-91-5) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Properties

1-(4-Ethylphenyl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with a carboxylic acid group at the 1-position and a 4-ethylphenyl group at the same position. This substitution pattern creates a molecule with both aromatic and aliphatic characteristics, which can influence its physical properties such as solubility, melting point, and reactivity. The presence of the ethyl group on the phenyl ring introduces steric effects that may affect the molecule's conformational flexibility and interactions with other molecules.

Recent studies have highlighted the importance of such structural features in determining the bioavailability and pharmacokinetics of compounds. For instance, research published in *Journal of Medicinal Chemistry* has shown that substituents on aromatic rings can significantly impact the absorption and distribution of drugs in biological systems. This makes 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid a promising candidate for further exploration in drug delivery systems.

Synthesis and Characterization

The synthesis of 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of an aryl halide with a cyclohexene derivative, followed by oxidation to introduce the carboxylic acid group. This process is detailed in recent publications, such as those in *Organic Process Research & Development*, where researchers have optimized reaction conditions to enhance efficiency and reduce environmental impact.

Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure of this compound. These methods provide critical insights into the spatial arrangement of atoms and functional groups, which are essential for understanding its chemical reactivity and potential applications.

Applications in Pharmaceutical Research

The carboxylic acid functionality in 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid makes it a versatile building block in pharmaceutical chemistry. It can serve as an intermediate in the synthesis of more complex molecules or as a component in drug delivery systems. For example, researchers have explored its use as a precursor for peptide-based drugs, where its cyclohexane ring provides rigidity and stability to the molecule.

In addition, recent studies have investigated its potential as an anti-inflammatory agent. A paper published in *Pharmaceutical Research* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. These findings underscore its potential role in developing novel therapeutic agents for conditions such as arthritis and chronic inflammation.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable use. Studies on 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid have focused on its biodegradability and toxicity profiles. Research indicates that under aerobic conditions, this compound undergoes moderate biodegradation, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed.

Safety data sheets (SDS) for this compound highlight its low acute toxicity but emphasize the importance of handling it with appropriate precautions to avoid prolonged exposure or inhalation. These guidelines are consistent with regulatory standards set by organizations such as OSHA and EPA.

Future Directions and Research Opportunities

The continued exploration of 1-(4-ethylphenyl)cyclohexane-1-carboxylic acid presents numerous opportunities for innovation across multiple disciplines. Researchers are increasingly focusing on its application in green chemistry practices, such as catalytic asymmetric synthesis and bio-based production methods. These approaches aim to reduce waste generation and reliance on non-renewable resources during its synthesis.

Moreover, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior under various conditions. Techniques like molecular docking simulations are being used to assess its binding affinity to target proteins, providing valuable insights for drug design applications.

Conclusion

References